Cas no 114636-37-2 (tert-butyl (3S)-3-acetamidopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-acetamidopyrrolidine-1-carboxylate
• CAS No: 114636-37-2
• Molecular Formula: C₁₁H₂₀N₂O₃
• Molecular Weight: 228.2881
• MDL: MFCD08704350
• CID: 135702
• PubChem ID: 24884711

tert-butyl (3S)-3-acetamidopyrrolidine-1-carboxylate Properties

Names and Identifiers

• (S)-tert-Butyl 3-acetamidopyrrolidine-1-carboxylate
• (R)-(+)-1-Boc-3-acetamidopyrrolidine
• (S)-(-)-1-Boc-3-acetamidopyrrolidine
• (S)-1-BOC-3-ACETYLAMINO PYRROLIDINE
• 1-Pyrrolidinecarboxylicacid, 3-(acetylamino)-, 1,1-dimethylethyl ester, (3S)-
• (S)-(?)-1-Boc-3-acetaMidopyrrolidine
• 665088_ALDRICH
• AG-D-35020
• CTK4A8822
• I14-36753
• SureCN6874691
• tert-Butyl (3S)-3-(acetylamino)-1-pyrrolidinecarboxylate
• tert-butyl (3S)-3-(acetylamino)pyrrolidine-1-carboxylate
• (S)-N-Boc-3-acetamidopyrrolidine
• tert-Butyl (S)-3-acetamidopyrrolidine-1-carboxylate
• tert-butyl (3s)-3-acetamidopyrrolidine-1-carboxylate
• (S)-1-BOC-3-ACETAMIDOPYRROLIDINE
• SLFZPSKIMUPQSR-VIFPVBQESA-N
• 1-Boc-(S)-3-(acetamido)pyrrolidine
• AK144149
• ST2402903
• Z2166
• (S)-(-)-1-Boc-3-acet
• AMY35462
• AKOS015912329
• P15555
• (S)-(-)-1-Boc-3-acetamidopyrrolidine, 97%
• DS-7772
• J-003116
• SCHEMBL6874691
• CS-0048547
• A894177
• MFCD08704350
• 1-Pyrrolidinecarboxylic acid, 3-(acetylamino)-, 1,1-dimethylethyl ester, (3S)-
• 114636-37-2
• (S)-tert-Butyl3-acetamidopyrrolidine-1-carboxylate
• DTXSID60554837
• tert-Butyl (3S)-3-(acetylamino)pyrrolidine-1-carboxylate

• MDL： MFCD08704350
• InChIKey： SLFZPSKIMUPQSR-VIFPVBQESA-N
• Inchi： 1S/C11H20N2O3/c1-8(14)12-9-5-6-13(7-9)10(15)16-11(2,3)4/h9H,5-7H2,1-4H3,(H,12,14)/t9-/m0/s1
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])[C@@]([H])(C1([H])[H])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 228.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.14739250g/mol
• Heavy Atom Count: 16
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6

Experimental Properties

• LogP: 1.46070
• PSA: 58.64000
• Refractive Index: 1.494
• Boiling Point: 381.3±31.0 °C at 760 mmHg
• Melting Point: 86-90 °C
• Flash Point: 184.4±24.8 °C
• Solubility: Slightly soluble (8.4 g/l) (25 º C),
• Color/Form: No data available
• Optical Activity: [α]20/D -18°, c = 3.5 in methanol
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

tert-butyl (3S)-3-acetamidopyrrolidine-1-carboxylate Security Information

• Symbol:
• WGK Germany：2
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

tert-butyl (3S)-3-acetamidopyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons